Cas no 1805211-74-8 (Methyl 2-amino-6-(difluoromethyl)-4-fluoropyridine-3-acetate)

• Product Name: Methyl 2-amino-6-(difluoromethyl)-4-fluoropyridine-3-acetate
• CAS No: 1805211-74-8
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4855181
• Update Time: 2025-06-08

Methyl 2-amino-6-(difluoromethyl)-4-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(difluoromethyl)-4-fluoropyridine-3-acetate

• Inchi： 1S/C9H9F3N2O2/c1-16-7(15)2-4-5(10)3-6(8(11)12)14-9(4)13/h3,8H,2H2,1H3,(H2,13,14)
• InChI Key： NRPHRQCGWGMGHF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)N=C(C=1CC(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-6-(difluoromethyl)-4-fluoropyridine-3-acetate

Comprehensive Overview of Methyl 2-amino-6-(difluoromethyl)-4-fluoropyridine-3-acetate (CAS No. 1805211-74-8)

Methyl 2-amino-6-(difluoromethyl)-4-fluoropyridine-3-acetate (CAS No. 1805211-74-8) is a specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their versatility in drug discovery and material science. The presence of both difluoromethyl and fluoro substituents enhances its reactivity and potential as a building block for more complex molecules.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties, such as improved metabolic stability and bioavailability. Researchers are particularly interested in Methyl 2-amino-6-(difluoromethyl)-4-fluoropyridine-3-acetate for its potential role in the synthesis of active pharmaceutical ingredients (APIs) and crop protection agents. Its structural features make it a valuable intermediate in the development of novel therapeutics targeting infectious diseases and chronic conditions.

The compound's CAS number 1805211-74-8 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Laboratories and manufacturers often search for this CAS registry number to verify purity, sourcing, and compliance with international standards. Additionally, the methyl ester group in the molecule facilitates further chemical modifications, making it a versatile tool for synthetic chemists.

From an environmental perspective, the use of fluorinated pyridines like Methyl 2-amino-6-(difluoromethyl)-4-fluoropyridine-3-acetate aligns with the growing emphasis on sustainable chemistry. Innovations in green synthesis methods aim to reduce waste and energy consumption during production. This compound's potential applications in biodegradable agrochemicals also resonate with the global push for eco-friendly farming solutions.

In the context of drug discovery, Methyl 2-amino-6-(difluoromethyl)-4-fluoropyridine-3-acetate is being explored for its role in modulating biological targets. Its amino and ester functionalities allow for diverse interactions with enzymes and receptors, making it a candidate for small-molecule therapeutics. Recent studies highlight its relevance in kinase inhibition and antibacterial agent development, addressing pressing healthcare challenges.

The compound's nomenclature, including its IUPAC name and synonyms, is essential for accurate literature searches and patent filings. Researchers frequently query terms like "difluoromethyl pyridine derivatives" or "fluorinated acetates" to locate relevant studies. As the scientific community continues to investigate Methyl 2-amino-6-(difluoromethyl)-4-fluoropyridine-3-acetate, its commercial and academic significance is expected to grow.

Quality control and analytical characterization of CAS No. 1805211-74-8 rely on advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent requirements of pharmaceutical-grade materials. Suppliers and distributors emphasize batch-to-batch consistency to support reproducible research outcomes.

In summary, Methyl 2-amino-6-(difluoromethyl)-4-fluoropyridine-3-acetate represents a cutting-edge chemical intermediate with broad applicability. Its integration into high-value synthetic pathways underscores its importance in modern chemistry. As industries prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping future scientific advancements.